Cas no 68845-16-9 (Bis3-(trimethoxysilyl)propylethylene diamine)

• Product Name: Bis3-(trimethoxysilyl)propylethylene diamine
• CAS No: 68845-16-9
• MF: C₁₄H₃₆N₂O₆Si₂
• MW: 384.616446495056
• MDL: MFCD00082844
• CID: 504008
• Update Time: 2026-04-29

Bis3-(trimethoxysilyl)propylethylene diamine Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis(3-(trimethoxysilyl)propyl)ethylenediamine
• BIS[3-(TRIMETHOXYSILYL)PROPYL]ETHYLENE DIAMINE
• N,N'-bis(3-trimethoxysilylpropyl)ethane-1,2-diamine
• EINECS 272-453-4
• 1,​2-​Ethanediamine, N1,​N2-​bis[3-​(trimethoxysilyl)​propyl]​-
• N,N'-BIS[(3-TRIMETHOXYSILYL)PROPYL]ETHYLENEDIAMINE, 95%
• N,N'-BIS[(3-TRIMETHOXYSILYL)PROPYL]ETHYLENEDIAMINE, 62% in methanol
• Bis3-(trimethoxysilyl)propylethylene diamine

• MDL： MFCD00082844
• Inchi： InChI=1S/C14H36N2O6Si2/c1-17-23(18-2,19-3)13-7-9-15-11-12-16-10-8-14-24(20-4,21-5)22-6/h15-16H,7-14H2,1-6H3
• InChI Key： HZGIOLNCNORPKR-UHFFFAOYSA-N
• SMILES： CO[Si](CCCNCCNCCC[Si](OC)(OC)OC)(OC)OC

Computed Properties

• Exact Mass: 384.21100
• Monoisotopic Mass: 384.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4A^2

Experimental Properties

• Density: 0,89 g/cm3
• Melting Point: <0°C
• Boiling Point: 68°C
• Flash Point: 15°C
• Refractive Index: 1.44
• PSA: 79.44000
• LogP: 1.48380

Bis3-(trimethoxysilyl)propylethylene diamine Security Information

• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-23/25-34-39/23/24/25-36/37/38-23/24/25
• Safety Instruction： 7-16-36-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R11

Additional information on Bis3-(trimethoxysilyl)propylethylene diamine

Bis3-(trimethoxysilyl)propylethylene diamine (CAS No. 68845-16-9): An Overview of Its Properties, Applications, and Recent Research

Bis3-(trimethoxysilyl)propylethylene diamine (CAS No. 68845-16-9) is a versatile compound with a unique molecular structure that has garnered significant attention in various scientific and industrial applications. This compound, often abbreviated as Bis3-TMSPEDA, is characterized by its dual functional groups: the trimethoxysilyl groups and the ethylene diamine moiety. These functional groups endow the compound with a range of valuable properties, making it an essential component in fields such as materials science, chemical synthesis, and biomedical research.

The molecular formula of Bis3-(trimethoxysilyl)propylethylene diamine is C₁₈H₄₂N₂O₆Si₂. The presence of the trimethoxysilyl groups allows for strong bonding with inorganic surfaces, while the ethylene diamine moiety provides excellent reactivity and coordination capabilities. This combination makes Bis3-TMSPEDA an ideal candidate for applications requiring robust adhesion and chemical stability.

In materials science, Bis3-(trimethoxysilyl)propylethylene diamine is widely used as a coupling agent to enhance the adhesion between organic polymers and inorganic fillers. Its ability to form stable siloxane bonds with silica surfaces and coordinate with polymer chains results in improved mechanical properties, such as tensile strength and impact resistance. Recent studies have demonstrated that Bis3-TMSPEDA-modified composites exhibit enhanced thermal stability and reduced water absorption, making them suitable for high-performance applications in aerospace, automotive, and electronics industries.

In the realm of chemical synthesis, Bis3-(trimethoxysilyl)propylethylene diamine serves as a versatile ligand for metal complexes. Its ethylene diamine moiety can coordinate with various metal ions, forming stable complexes that are useful in catalytic processes. For instance, Bis3-TMSPEDA-based palladium complexes have been shown to be highly effective catalysts in cross-coupling reactions, such as Suzuki-Miyaura couplings. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals.

In biomedical research, Bis3-(trimethoxysilyl)propylethylene diamine has shown promise as a bioactive material. Its ability to form stable coatings on medical devices and implants can enhance biocompatibility and reduce the risk of infection. Recent studies have explored the use of Bis3-TMSPEDA-coated surfaces in tissue engineering applications, where it has been shown to promote cell adhesion and proliferation. Additionally, the compound's ability to form hydrogels through cross-linking reactions has led to its use in drug delivery systems, where it can provide controlled release of therapeutic agents.

The environmental impact of Bis3-(trimethoxysilyl)propylethylene diamine is also an important consideration. Research has shown that proper handling and disposal methods can minimize its environmental footprint. Studies on the biodegradability of Bis3-TMSPEDA-based materials have indicated that they can be designed to degrade under specific conditions, reducing their long-term environmental impact.

In conclusion, Bis3-(trimethoxysilyl)propylethylene diamine (CAS No. 68845-16-9) is a multifunctional compound with a wide range of applications across various fields. Its unique combination of functional groups makes it an invaluable material for enhancing adhesion, reactivity, and biocompatibility. Ongoing research continues to uncover new possibilities for its use in advanced materials and biomedical applications, solidifying its position as a key player in modern scientific innovation.